molecular formula C14H13N3S B8590654 1-(6-(Pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)ethanamine

1-(6-(Pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)ethanamine

Cat. No.: B8590654
M. Wt: 255.34 g/mol
InChI Key: ZLCDQYZKFIMIGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-(Pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)ethanamine is a useful research compound. Its molecular formula is C14H13N3S and its molecular weight is 255.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13N3S

Molecular Weight

255.34 g/mol

IUPAC Name

1-(6-pyridin-2-ylthieno[2,3-b]pyridin-5-yl)ethanamine

InChI

InChI=1S/C14H13N3S/c1-9(15)11-8-10-5-7-18-14(10)17-13(11)12-4-2-3-6-16-12/h2-9H,15H2,1H3

InChI Key

ZLCDQYZKFIMIGI-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(N=C2C(=C1)C=CS2)C3=CC=CC=N3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(1-(6-(Pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)ethyl)isoindoline-1,3-dione (220 mg, 0.57 mmol) was slurried in ethanol (5 mL). To this slurry was added hydrazine hydrate (500 uL, 10.3 mmol, 18 eq). The reaction was heated to 60° C. for 2 h, then cooled to rt and filtered. The filtrate was concentrated and redissolved in ethyl acetate and water. The layers were separated and the organic layer was washed with brine, dried over MgSO4, filtered, and concentrated in vacuo to afford 1-(6-(pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)-ethanamine (134 mg, 91.9% yield). 1H NMR (400 MHz, CDCl3) δ 8.69 (ddd, J=4.7, 1.6, 0.8 Hz, 1H), 8.39 (s, 1H), 7.87 (m, 2H), 7.57 (d, J=5.9 Hz, 1H), 7.34 (ddd, J=6.8, 5.1, 2.0, 1H), 7.31 (d, J=5.9 Hz, 1H), 4.63 (q, J=6.7 hz, 1H), 1.44 (d, J=6.7 Hz, 3H) ppm.
Name
2-(1-(6-(Pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)ethyl)isoindoline-1,3-dione
Quantity
220 mg
Type
reactant
Reaction Step One
Quantity
500 μL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Three

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